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Compound of Interest

Compound Name: Ethyl 2-methylbenzoate

Cat. No.: B1361085 Get Quote

This technical guide provides a comprehensive overview of Ethyl 2-methylbenzoate, including

its chemical identity, physicochemical properties, and relevant experimental protocols. The

information is intended for researchers, scientists, and professionals involved in drug

development and chemical synthesis.

Chemical Identity
IUPAC Name: ethyl 2-methylbenzoate[1]

Synonyms: A variety of synonyms are used to identify Ethyl 2-methylbenzoate in literature

and chemical databases. These include:

Ethyl o-toluate[1][2]

Ethyl o-methylbenzoate[1][3]

o-Toluic acid ethyl ester[1][2]

Benzoic acid, 2-methyl-, ethyl ester[1][2][4]

2-Methylbenzoic acid ethyl ester[1][3]

Ethyl orthotoluate[1][2][4]

NSC 29048[1][3][4]
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Physicochemical Properties
The following table summarizes the key quantitative data for Ethyl 2-methylbenzoate.

Property Value Source

Molecular Formula C₁₀H₁₂O₂ [1][2][5]

Molecular Weight 164.20 g/mol [1][2]

CAS Number 87-24-1 [1][4][6]

Appearance Colorless liquid [3][5]

Density 1.032 g/mL at 25 °C [6][7]

Boiling Point 220-221 °C at 731 mmHg [6][7]

Refractive Index 1.507 at 20 °C [6][7][8]

Flash Point 91.67 °C (197.00 °F) [8]

LogP 2.85 [4]

Experimental Protocols
Ethyl 2-methylbenzoate is commonly synthesized via the Fischer esterification of 2-

methylbenzoic acid with ethanol in the presence of an acid catalyst.[9][10]

Materials:

2-methylbenzoic acid

Absolute ethanol

Concentrated sulfuric acid (catalyst)

Round-bottom flask

Reflux condenser

Heating mantle
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Separatory funnel

Sodium bicarbonate solution (5%)

Anhydrous magnesium sulfate

Rotary evaporator

Distillation apparatus

Procedure:

In a round-bottom flask, dissolve 2-methylbenzoic acid in an excess of absolute ethanol.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

Attach a reflux condenser to the flask and heat the mixture to reflux for several hours. The

reaction progress can be monitored using thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Remove the excess ethanol using a rotary evaporator.

Pour the residue into a separatory funnel containing cold water.

Neutralize the mixture by slowly adding a 5% sodium bicarbonate solution until

effervescence ceases.

Extract the aqueous layer with a suitable organic solvent, such as diethyl ether or

dichloromethane, multiple times.

Combine the organic extracts and wash them with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator to obtain the crude ethyl 2-methylbenzoate.

The crude product can be purified by distillation under reduced pressure.
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High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method can be

employed for the analysis of Ethyl 2-methylbenzoate.[4]

Column: A C18 or Newcrom R1 column is suitable.[4]

Mobile Phase: A mixture of acetonitrile and water with a small amount of acid, such as

phosphoric acid or formic acid for MS compatibility, can be used.[4]

Detection: UV detection at approximately 230 nm is appropriate.[11]

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS provides high sensitivity and

selectivity for the quantification of Ethyl 2-methylbenzoate.[11]

Column: A non-polar capillary column is typically used.

Carrier Gas: Helium is a common carrier gas.

Ionization: Electron ionization (EI) is standard.

Detection: A mass spectrometer is used to detect and identify the compound based on its

mass spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a powerful tool for the structural

elucidation of Ethyl 2-methylbenzoate.[9][12]

¹H NMR: The spectrum will show characteristic signals for the aromatic protons, the ethyl

group protons (a quartet and a triplet), and the methyl group protons (a singlet).[9]

¹³C NMR: The spectrum will display distinct signals for the ten carbon atoms, including the

carbonyl carbon of the ester group, the aromatic carbons, and the carbons of the ethyl and

methyl groups.[9]

Synthetic Applications in Drug Discovery
Ethyl 2-methylbenzoate is a versatile intermediate in organic synthesis.[9] Its structure

features multiple reactive sites—the ester group, the aromatic ring, and the benzylic methyl

group—that can be selectively modified to generate a diverse library of compounds for drug

discovery and development.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1361085?utm_src=pdf-body
https://sielc.com/ethyl-2-methylbenzoate
https://sielc.com/ethyl-2-methylbenzoate
https://sielc.com/ethyl-2-methylbenzoate
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Analytical_Methods_for_Ethyl_Benzoate_Quantification.pdf
https://www.benchchem.com/product/b1361085?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Analytical_Methods_for_Ethyl_Benzoate_Quantification.pdf
https://www.benchchem.com/product/b1361085?utm_src=pdf-body
https://www.benchchem.com/product/b1361085
https://m.chemicalbook.com/SpectrumEN_87-24-1_1HNMR.htm
https://www.benchchem.com/product/b1361085
https://www.benchchem.com/product/b1361085
https://www.benchchem.com/product/b1361085?utm_src=pdf-body
https://www.benchchem.com/product/b1361085
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Core Structure

Ester Group Modification

Aromatic Ring Modification

Methyl Group Modification

Downstream Applications

Ethyl 2-methylbenzoate
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Bioactive Molecules & Drug Candidates
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Caption: Synthetic utility of Ethyl 2-methylbenzoate as a precursor for diverse chemical

entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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